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Compound of Interest

Compound Name: Ozagrel hydrochloride

Cat. No.: B1139521 Get Quote

Introduction

Ozagrel hydrochloride is a selective inhibitor of thromboxane A2 (TXA2) synthase, the

enzyme responsible for the conversion of prostaglandin H2 to TXA2.[1][2][3][4] Endothelial

dysfunction is a pathological state of the endothelium, the inner lining of blood vessels, and is

characterized by an imbalance between vasodilating and vasoconstricting substances, pro-

and anti-thrombotic factors, and pro- and anti-inflammatory mediators. A key feature of

endothelial dysfunction is the reduced bioavailability of nitric oxide (NO), a potent vasodilator.

[5][6][7] Thromboxane A2 is a potent vasoconstrictor and promoter of platelet aggregation,

which contributes to the pathogenesis of various cardiovascular diseases where endothelial

dysfunction is a key initiating event.[8][9] By inhibiting TXA2 synthesis, Ozagrel hydrochloride
serves as a valuable pharmacological tool to investigate the role of the arachidonic acid

cascade in endothelial health and disease.

Mechanism of Action

Ozagrel hydrochloride specifically inhibits thromboxane A2 synthase with high potency.[1]

This inhibition redirects the metabolic pathway of prostaglandin H2 towards the synthesis of

other prostanoids, such as prostacyclin (PGI2), a potent vasodilator and inhibitor of platelet

aggregation.[4] This shift in the balance from the vasoconstrictive and pro-aggregatory effects

of TXA2 towards the vasodilatory and anti-aggregatory properties of PGI2 helps to restore

endothelial function. Furthermore, studies have shown that Ozagrel can ameliorate endothelial
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dysfunction by reducing oxidative stress and neuroinflammation, making it a useful agent for

studying disease models where these pathological processes are prominent.[10][11]
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In Vivo Animal Study

Ex Vivo & Biochemical Analysis

1. Disease Model Induction
(e.g., Carotid Artery Occlusion)

2. Animal Grouping & Treatment
- Sham Control

- Vehicle Control
- Ozagrel (10 mg/kg)
- Ozagrel (20 mg/kg)

3. Functional Assessment
(e.g., Morris Water Maze)

4. Euthanasia & Sample Collection
(Blood, Aorta, Brain)

5a. Vasorelaxation Assay
(Isolated Aortic Rings)

5b. Serum Nitrite (NO) Assay
(Griess Reagent)

5c. Oxidative Stress Markers
(TBARS, GSH Assays)

5d. Inflammatory Cytokines
(ELISA/RT-PCR for TNF-α, IL-6)

6. Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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